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Compound of Interest

Compound Name: Methyl retinoate

Cat. No.: B7769982 Get Quote

For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount, extending to the proper disposal of all laboratory chemicals.

Methyl retinoate, a retinoid compound, requires careful handling and disposal to ensure the

safety of laboratory personnel and to prevent environmental contamination. This guide provides

essential, step-by-step logistical and safety information for the proper disposal of methyl
retinoate, reinforcing our commitment to being your trusted partner in laboratory safety and

chemical handling.

Immediate Safety and Disposal Plan
Methyl retinoate should be treated as a hazardous waste. Although a specific Safety Data

Sheet (SDS) for methyl retinoate (CAS No. 339-16-2) is not readily available in public

domains, data from structurally similar compounds, such as all-trans-retinoic acid and its

derivatives, indicate potential reproductive toxicity and high aquatic toxicity. Therefore, the

precautionary principle dictates that methyl retinoate be handled and disposed of with the

same level of caution.

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat, when handling methyl retinoate waste.

Avoid Contamination: Prevent methyl retinoate from entering drains or waterways, as it is

expected to be very toxic to aquatic life with long-lasting effects.[1][2]
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Spill Management: In case of a spill, avoid generating dust. Use dry clean-up procedures.

Collect the residue in a sealed container for disposal as hazardous waste.

Step-by-Step Disposal Protocol
The proper disposal of methyl retinoate involves a systematic process of waste

characterization, collection, storage, and transfer.

1. Waste Characterization and Classification:

While a specific Resource Conservation and Recovery Act (RCRA) waste code for methyl
retinoate is not explicitly assigned, it should be managed as hazardous waste. Your

institution's Environmental Health and Safety (EHS) department will provide the final

determination, but it may be classified based on the following characteristics:

Toxicity (D-Code): Retinoids as a class are known for their biological activity and potential

toxicity. If the waste fails the Toxicity Characteristic Leaching Procedure (TCLP), it would be

assigned a D-code.

Listed Waste (P- or U-Code): If the methyl retinoate is a discarded commercial chemical

product, it could potentially be classified as a U- or P-listed waste. This is less likely in a

research setting where it is used as a reagent.

2. Waste Collection and Segregation:

Designated Waste Container: Use a dedicated, properly labeled hazardous waste container

for all methyl retinoate waste, including pure substance, contaminated labware (e.g.,

pipette tips, vials), and spill cleanup materials.

Container Compatibility: The container must be made of a material compatible with methyl
retinoate and any solvents used.

Segregation: Do not mix methyl retinoate waste with other incompatible waste streams.

Keep it segregated from strong oxidizing agents.

3. Labeling and Storage:
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Proper Labeling: The waste container must be clearly labeled with the words "Hazardous

Waste," the full chemical name "Methyl Retinoate," and a description of the contents (e.g.,

"solid methyl retinoate," "methyl retinoate in methanol solution").[3][4][5]

Secure Storage: Store the waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory. The SAA should be under the control of the laboratory

personnel.

Container Closure: Keep the waste container securely closed at all times, except when

adding waste.

4. Disposal and Pickup:

Contact EHS: Once the waste container is full or has reached the accumulation time limit set

by your institution (typically 90 or 180 days), contact your EHS department to arrange for a

waste pickup.

Professional Disposal: Do not attempt to dispose of methyl retinoate waste through regular

trash or down the sink. It must be disposed of through a licensed hazardous waste disposal

facility.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information related to the

handling and disposal of retinoids.
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Parameter Value/Information Source

CAS Number 339-16-2

Molecular Formula C21H30O2

Molecular Weight 314.46 g/mol

Toxicity

Suspected of damaging fertility

or the unborn child. Harmful if

swallowed. Very toxic to

aquatic life with long-lasting

effects.

RCRA Waste Code

Not specifically listed. Must be

evaluated for characteristic

waste properties (e.g., toxicity).

Consult your institution's EHS

department.

UN Number (for transport of

similar compounds)

UN 3077 (for environmentally

hazardous substance, solid,

n.o.s.)

Experimental Protocols Referenced
The disposal procedures outlined are based on standard protocols for handling hazardous

chemical waste in a laboratory setting. These protocols are derived from guidelines established

by regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and are

implemented by institutional Environmental Health and Safety (EHS) departments.

Visualizing the Disposal Workflow
To further clarify the procedural steps for the proper disposal of methyl retinoate, the following

diagram illustrates the decision-making and operational workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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